Cas no 755034-16-3 (3-Pyridinol, 6-(4-morpholinyl)-)

• Product Name: 3-Pyridinol, 6-(4-morpholinyl)-
• CAS No: 755034-16-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1774205
• PubChem ID: 69218955
• Update Time: 2025-06-26

3-Pyridinol, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-(4-morpholinyl)-
• 6-Morpholinopyridin-3-ol
• 6-morpholin-4-ylpyridin-3-ol
• A1-82400
• 755034-16-3
• 3-Pyridinol,6-(4-morpholinyl)-
• 6-(MORPHOLIN-4-YL)PYRIDIN-3-OL
• 6-(4-Morpholinyl)-3-pyridinol
• DB-186438
• SCHEMBL4856203

• Inchi： 1S/C9H12N2O2/c12-8-1-2-9(10-7-8)11-3-5-13-6-4-11/h1-2,7,12H,3-6H2
• InChI Key： NEMRCIFLMRTCKW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CN=2)O)CC1

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.59

Additional information on 3-Pyridinol, 6-(4-morpholinyl)-

3-Pyridinol, 6-(4-morpholinyl)- (CAS No. 755034-16-3): A Comprehensive Overview

3-Pyridinol, 6-(4-morpholinyl)-, also known by its CAS registry number 755034-16-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyridine ring with a morpholine substituent, making it a unique compound with potential applications in drug design and material science. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is a common motif in many bioactive compounds, while the morpholine group adds versatility to the molecule's chemical properties.

The synthesis of 3-Pyridinol, 6-(4-morpholinyl)- involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.

One of the most promising applications of 3-Pyridinol, 6-(4-morpholinyl)- lies in its potential as a building block for drug development. The morpholine group is known for its ability to form hydrogen bonds, which can enhance the bioavailability of pharmaceutical compounds. Recent studies have explored its role as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related enzymes, making it a valuable lead compound in oncology research.

In addition to its pharmacological applications, 3-Pyridinol, 6-(4-morpholinyl)- has shown promise in materials science. Its ability to coordinate with metal ions has led to investigations into its use as a ligand in metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent experiments have demonstrated that incorporating this compound into MOFs can significantly improve their stability and selectivity for specific gas molecules.

The environmental impact of 3-Pyridinol, 6-(4-morpholinyl)- has also been a topic of interest. Studies on its biodegradation and toxicity profiles are essential for ensuring its safe use in industrial and medical applications. Preliminary data suggest that the compound exhibits low acute toxicity in standard assays, but further research is needed to assess its long-term effects on ecosystems.

In conclusion, 3-Pyridinol, 6-(4-morpholinyl)- (CAS No. 755034-16-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug discovery and materials science innovations. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.